N-{2-[(2,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide

• IUPAC Name: N-[2-[(2,4-dichlorophenyl)methylsulfanyl]ethyl]-2-[(4-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C19H21Cl2NOS2/c1-14-2-4-15(5-3-14)11-25-13-19(23)22-8-9-24-12-16-6-7-17(20)10-18(16)21/h2-7,10H,8-9,11-13H2,1H3,(H,22,23)
• InChI Key: WWUJYSPRMIBIMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NCCSCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H21Cl2NOS2
• Molecular Weight: 414.4 g/mol

Description

N-{2-[(2,4-dichlorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide, commonly known as DMBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMBA is a thioamide derivative of 2,6-dimethylphenylamine and has been found to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

DMBA has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. DMBA has been used in research on the mechanisms of carcinogenesis, as it has been found to induce tumors in experimental animals. DMBA has also been used in research on the mechanisms of inflammation and oxidative stress.

Mechanism of Action

DMBA has been found to act as a pro-carcinogen, meaning that it requires metabolic activation to exert its carcinogenic effects. The metabolic activation of DMBA involves the formation of reactive intermediates that can bind to DNA and cause mutations. DMBA has also been found to induce oxidative stress and inflammation, which can contribute to its carcinogenic effects.
Biochemical and physiological effects:
DMBA has been found to exhibit a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, and it has been shown to induce tumors in experimental animals. DMBA has also been found to induce oxidative stress and inflammation, which can contribute to its carcinogenic effects.

Advantages and Limitations for Lab Experiments

One advantage of using DMBA in lab experiments is that it is a well-characterized compound that has been extensively studied. This makes it a useful tool for investigating the mechanisms of carcinogenesis, inflammation, and oxidative stress. However, one limitation of using DMBA in lab experiments is that it is a pro-carcinogen, meaning that it requires metabolic activation to exert its effects. This can make it difficult to interpret the results of experiments, as the metabolic activation of DMBA can vary depending on the experimental conditions.

Future Directions

There are many future directions for DMBA research. One area of research could be the development of new methods for the metabolic activation of DMBA, which could allow for more precise control over its carcinogenic effects. Another area of research could be the investigation of the role of DMBA in the development of specific types of cancer, such as breast cancer or lung cancer. Additionally, DMBA could be used as a tool for investigating the mechanisms of inflammation and oxidative stress, which could have implications for the development of new treatments for these conditions.

Synthesis Methods

DMBA can be synthesized by the reaction of 2,4-dichlorobenzyl chloride with 2-mercaptoethylamine, followed by reaction with 4-methylbenzyl chloride. The product is then purified by recrystallization. The purity of the product can be confirmed by NMR spectroscopy and HPLC.